Cas no 507484-52-8 (1H-Indene-5-carboxylic acid, 3-(dicyanomethylene)-2,3-dihydro-1-oxo-)

• Product Name: 1H-Indene-5-carboxylic acid, 3-(dicyanomethylene)-2,3-dihydro-1-oxo-
• CAS No: 507484-52-8
• MF: C₁₃H₆N₂O₃
• MW: 238.19834280014
• CID: 1569218
• PubChem ID: 86218796
• Update Time: 2025-04-21

1H-Indene-5-carboxylic acid, 3-(dicyanomethylene)-2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxylic acid, 3-(dicyanomethylene)-2,3-dihydro-1-oxo-
• 507484-52-8
• SCHEMBL7049351
• G68925
• 3-(Dicyanomethylene)-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid
• 3-(dicyanomethylidene)-1-oxo-2H-indene-5-carboxylic acid

• Inchi： 1S/C13H6N2O3/c14-5-8(6-15)10-4-12(16)9-2-1-7(13(17)18)3-11(9)10/h1-3H,4H2,(H,17,18)
• InChI Key： DBTZELVPDDPXMB-UHFFFAOYSA-N
• SMILES： O=C1C/C(=C(/C#N)\C#N)/C2C=C(C(=O)O)C=CC=21

Computed Properties

• Exact Mass: 238.03788
• Monoisotopic Mass: 238.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.95